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Compound of Interest

Compound Name: Crotonic anhydride

Cat. No.: B7771178 Get Quote

An in-depth technical guide to the reactivity and stability of crotonic anhydride for

researchers, scientists, and drug development professionals.

Introduction
Crotonic anhydride, with the chemical formula (CH₃CH=CHCO)₂O, is a versatile and reactive

organic compound.[1] Also known as 2-butenoic anhydride, it is a key intermediate in various

chemical syntheses.[2] Its structure incorporates two highly reactive acyl groups and two α,β-

unsaturated carbon-carbon double bonds, making it a valuable precursor in the production of

pharmaceuticals, polymers, resins, dyes, and fragrances.[3][4][5] This guide provides a

comprehensive overview of its reactivity, stability, and associated experimental considerations.

Physical and Chemical Properties
Crotonic anhydride is typically a colorless to yellow liquid with a pungent odor.[4][6] It exists

as a mixture of cis and trans isomers, though the trans isomer is predominant.[1][7] It is soluble

in organic solvents like diethyl ether.[6][8]
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Property Value Source

CAS Number
623-68-7 (mixture), 78957-07-

0 (trans)
[1][7]

Molecular Formula C₈H₁₀O₃ [8][9]

Molecular Weight 154.16 g/mol [7][8]

Appearance Yellow liquid [6]

Boiling Point 246-248 °C [6][10]

Melting Point -20 °C [1][2]

Density ~1.04 g/cm³ at 25 °C [6][7]

Flash Point 93.4 °C (closed cup) [6][7][11]

Refractive Index n20/D 1.473 [4][7]

Vapor Pressure 1 hPa at 25 °C [1][2]

Reactivity of Crotonic Anhydride
The reactivity of crotonic anhydride is characterized by the two functional groups present in

its structure: the anhydride linkage and the α,β-unsaturated carbonyl system. This dual

reactivity makes it a versatile reagent in organic synthesis.

Nucleophilic Acyl Substitution
The anhydride functional group contains highly electrophilic carbonyl carbons, making it

susceptible to attack by nucleophiles. These reactions involve the cleavage of the anhydride

and acylation of the nucleophile, with a molecule of crotonic acid as the leaving group.

Hydrolysis: Crotonic anhydride is moisture-sensitive and reacts with water to hydrolyze into

two molecules of crotonic acid.[6][12] This reaction is often an undesirable side reaction,

necessitating the use of dry (anhydrous) conditions during synthesis and handling.[12]

Alcoholysis: In the presence of an alcohol, crotonic anhydride undergoes alcoholysis to

yield a crotonate ester and one equivalent of crotonic acid.[2][13][14] This esterification
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reaction is often facilitated by a base like pyridine, which acts as a catalyst and neutralizes

the carboxylic acid byproduct.[12][13][14]

Aminolysis: The reaction with ammonia, primary, or secondary amines results in the

formation of a crotonamide.[13] Two equivalents of the amine are required; one acts as the

nucleophile, and the second acts as a base to neutralize the crotonic acid formed.[13]

General Mechanism

Crotonic Anhydride + Nucleophile (Nu-H) Tetrahedral Intermediate
1. Nucleophilic Attack

Acylated Product + Crotonic Acid
2. Leaving Group (Crotonate) Elimination

Click to download full resolution via product page

Caption: General workflow for nucleophilic acyl substitution.

Reactions Involving the Double Bond
The conjugated carbon-carbon double bond in crotonic anhydride can also participate in

various reactions, although it is generally less reactive than the anhydride group towards

nucleophiles.

Polymerization: Crotonic anhydride and its derivatives can be used as monomers or

comonomers in polymerization reactions.[2] While crotonates show a negligible ability to

homopolymerize via free-radical pathways, they can be copolymerized with other monomers,

such as vinyl acetate, to produce copolymers used in adhesives and paints.[15]

Addition Reactions: The double bond can undergo addition reactions typical of alkenes. For

example, halogenation with chlorine or bromine would lead to the formation of 2,3-

dihalobutyric anhydride.[16]

Stability and Storage
Proper handling and storage are critical to maintain the integrity of crotonic anhydride.
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Thermal Stability: The compound is stable under recommended storage conditions but can

decompose upon heating to emit acrid smoke and irritating fumes.[4] It is advisable to store it

below +30°C.[1][4]

Sensitivity to Moisture and Light: Crotonic anhydride is sensitive to moisture and may

decompose upon exposure to moist air or water.[6] It is also recommended to protect it from

light.[6] Therefore, it should be stored in a tightly sealed container in a cool, dry, and well-

ventilated area.[17]

Incompatibilities: It is incompatible with strong oxidizing agents, acids, alkalis (bases), and

moisture.[6][11] Contact with these substances should be avoided to prevent vigorous

reactions or decomposition.

Stabilization: During synthesis, polymerization inhibitors such as hydroquinone may be used

to prevent unwanted polymerization, especially at elevated temperatures.[18]

Destabilizing Factors

Stabilizing Conditions

Crotonic Anhydride

Moisture/Water

leads to
decomposition
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leads to
decomposition

Light

leads to
decomposition

Strong Bases/Acids

leads to
decomposition

Oxidizing Agents

leads to
decomposition

Cool, Dry, Dark Storage
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Inhibitors (e.g., Hydroquinone)
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Caption: Factors influencing the stability of crotonic anhydride.

Experimental Protocols
Synthesis of Crotonic Anhydride
A common method for synthesizing crotonic anhydride is the reaction of crotonic acid with

acetic anhydride.[16][18][19][20]

Objective: To synthesize crotonic anhydride from crotonic acid and acetic anhydride.

Materials:

Crotonic acid

Acetic anhydride

Polymerization inhibitor (e.g., hydroquinone)[18]

Inert organic liquid (e.g., heptane) for azeotropic removal of acetic acid[18]

Reaction flask with distillation apparatus

Procedure:

Charge the reaction flask with crotonic acid, acetic anhydride, and a small amount of

hydroquinone.[18]

Heat the mixture to a temperature below 100 °C.[18]

The acetic acid formed as a byproduct is continuously removed as the reaction proceeds.

This can be achieved by:

Heating under reduced pressure (e.g., 100 mm Hg) to boil off the acetic acid.[18]

Adding an inert solvent like heptane to form an azeotrope with acetic acid, which is then

distilled off.[18]
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The continuous removal of acetic acid drives the equilibrium towards the formation of

crotonic anhydride.

After the reaction is complete, the remaining mixture, containing crotonic anhydride,

unreacted starting materials, and the inhibitor, is purified by fractional distillation to isolate the

crotonic anhydride.[19]

Mix:
- Crotonic Acid

- Acetic Anhydride
- Inhibitor (Hydroquinone)

Heat mixture
(< 100°C)

Continuously remove
Acetic Acid byproduct

(Azeotropic or Vacuum Distillation)

Purify by
Fractional Distillation

Reaction complete

Isolated Crotonic Anhydride

Click to download full resolution via product page

Caption: Experimental workflow for crotonic anhydride synthesis.

Kinetic Study: Reaction with Wood
A study investigating the reaction kinetics of crotonic anhydride with Scots pine and Corsican

pine provides insight into its reactivity with hydroxyl groups in a complex biopolymer.[21]
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Objective: To determine the activation energy for the reaction of crotonic anhydride with

wood.

Methodology Summary:

Wood samples (Scots pine or Corsican pine) were reacted with crotonic anhydride in

pyridine (as a catalyst/solvent) at various temperatures (e.g., 60, 80, 100, 120 °C).

The reaction progress was monitored over time by measuring the weight percent gain

(WPG) of the wood samples, which corresponds to the amount of crotonyl groups attached.

Reaction rates were determined from the time-course data at each temperature.

Activation energies were calculated from an Arrhenius plot of the natural logarithm of the

reaction rate versus the inverse of the temperature.[21]

Quantitative Data
Toxicological Data

Parameter Value Species Route Source

LD₅₀ 2061 mg/kg Rat Oral [1]

LD₅₀ 2830 mg/kg Rat Oral [17]

Activation Energies for Reaction with Pine Wood
The following activation energies (Ea) were determined for the acylation of wood hydroxyl

groups by crotonic anhydride.[21]

Wood Species
Ea (kJ mol⁻¹) (Rate
Constant Method)

Ea (kJ mol⁻¹)
(Initial Rate
Method)

Source

Scots Pine 39.0 (±5.8) 41.3 (±7.0) [21]

Corsican Pine 30.3 (±6.8) 26.9 (±4.0) [21]
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Applications in Drug Development and Research
Crotonic anhydride is a valuable building block in the pharmaceutical and chemical industries.

Pharmaceutical Synthesis: It serves as a crucial intermediate for the synthesis of Active

Pharmaceutical Ingredients (APIs).[3][8] Its structure can be incorporated into drug

molecules to confer specific therapeutic properties.[3] For instance, it is used in the

production of antimicrobial drugs and sulfonamides.[4]

Polymer and Material Science: It is a precursor in the synthesis of polymers and resins. Its

reactivity allows for the modification of polymer chains to enhance properties like flexibility

and adhesion.[2][3]

Other Industrial Uses: It finds application as a raw material in the cosmetics, flavor, and

fragrance industries.[4][5] It is also used to synthesize agrochemicals, dyes, and rubber

antioxidants.[4][16]

Safety and Handling
Crotonic anhydride is a corrosive substance that can cause severe skin burns and eye

damage.[1][6][17][22] Inhalation of its vapor or mist can lead to severe irritation of the

respiratory tract.[6]

Personal Protective Equipment (PPE): When handling, it is essential to wear appropriate

PPE, including a face shield, chemical-resistant gloves, a lab coat, and a vapor respirator in

case of insufficient ventilation.[6][7]

Handling Procedures: Handle in a well-ventilated area, avoiding contact with skin, eyes, and

clothing.[17] Keep away from heat, sparks, and open flames.[6][11] Never add water to the

product.[6]

First Aid: In case of contact, immediately flush the affected area with copious amounts of

water for at least 15 minutes and seek immediate medical attention.[6][17] If inhaled, move

the person to fresh air.[17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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